Cas no 1049735-47-8 (Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride)

• Product Name: Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride
• CAS No: 1049735-47-8
• MF: C₁₅H₂₄ClNO₃
• MW: 301.808963775635
• CID: 3056109
• PubChem ID: 16495484
• Update Time: 2025-05-25

Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-3-(4-butoxyphenyl)propanoate, HCl
• 1049735-47-8
• AKOS001476561
• ethyl 3-amino-3-(4-butoxyphenyl)propanoate;hydrochloride
• ETHYL 3-AMINO-3-(4-BUTOXYPHENYL)PROPANOATE HYDROCHLORIDE
• Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride

• Inchi： 1S/C15H23NO3.ClH/c1-3-5-10-19-13-8-6-12(7-9-13)14(16)11-15(17)18-4-2;/h6-9,14H,3-5,10-11,16H2,1-2H3;1H
• InChI Key： LTQRIIFPWXDQOD-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC)C1C=CC(=CC=1)C(CC(=O)OCC)N

Computed Properties

• Exact Mass: 301.1444713Da
• Monoisotopic Mass: 301.1444713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride

Comprehensive Overview of Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride (CAS No. 1049735-47-8)

Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride (CAS No. 1049735-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. The presence of both amino and ester functional groups makes it a versatile building block for drug development, particularly in the realm of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride has surged due to its potential applications in addressing modern health challenges, such as neurodegenerative diseases and chronic pain management. Researchers are increasingly exploring its role in modulating neurotransmitter activity, which aligns with the growing interest in precision medicine and personalized therapeutics. The compound's 4-butoxyphenyl moiety further enhances its lipophilicity, improving bioavailability—a critical factor in drug design.

From a synthetic chemistry perspective, CAS No. 1049735-47-8 is often highlighted for its efficiency in multi-step organic synthesis. Its hydrochloride salt form ensures stability during storage and transportation, addressing common industry concerns about compound degradation. This attribute is particularly valuable in the context of green chemistry, where minimizing waste and optimizing reaction yields are paramount. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its relevance in contemporary research.

The pharmacokinetic profile of Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride has also been a focal point for researchers. Its ability to cross the blood-brain barrier (BBB) with moderate efficiency makes it a candidate for CNS-targeted drug delivery systems. This aligns with current trends in drug repurposing and combination therapies, where existing compounds are reevaluated for new therapeutic indications. Additionally, its metabolic stability in preclinical studies suggests potential for oral administration formulations.

In the broader context of biochemical research, this compound has been investigated for its interactions with G-protein-coupled receptors (GPCRs) and ion channels. Such studies are crucial for understanding its mechanistic pathways, especially in the development of next-generation analgesics. The rise of computational chemistry and AI-driven drug discovery has further accelerated interest in CAS No. 1049735-47-8, as in silico models can predict its binding affinities with high accuracy.

Quality control and analytical characterization of Ethyl 3-Amino-3-(4-butoxyphenyl)propanoate Hydrochloride are equally critical. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and consistency. These protocols are essential for meeting stringent regulatory standards in pharmaceutical manufacturing, particularly in markets emphasizing Good Manufacturing Practices (GMP).

Looking ahead, the compound's potential extends to bioconjugation and prodrug development, where its reactive groups can be leveraged for targeted delivery. Innovations in nanotechnology and biomaterials may further unlock its applications, such as in theranostic platforms that combine therapy and diagnostics. As the scientific community continues to explore CAS No. 1049735-47-8, its role in advancing translational medicine is expected to expand significantly.